(R)-1-(2-Aminopropyl)-3-methylazetidin-3-ol

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 1-[(2R)-2-aminopropyl]-3-methylazetidin-3-ol
• InChI: InChI=1S/C7H16N2O/c1-6(8)3-9-4-7(2,10)5-9/h6,10H,3-5,8H2,1-2H3/t6-/m1/s1
• InChI Key: VIUPQDRBUFBKKF-ZCFIWIBFSA-N
• Isomeric SMILES: C[C@H](CN1CC(C1)(C)O)N
• Canonical SMILES: CC(CN1CC(C1)(C)O)N

Description

®-1-(2-Aminopropyl)-3-methylazetidin-3-ol is a chiral compound with a unique structure that includes an azetidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ®-1-(2-Aminopropyl)-3-methylazetidin-3-ol typically involves the use of chiral starting materials and catalysts to ensure the desired stereochemistry. One common method involves the reduction of a corresponding ketone or aldehyde precursor using a chiral reducing agent. The reaction conditions often include low temperatures and inert atmospheres to prevent unwanted side reactions .